3-Phenylsulfanylpyridine

• IUPAC Name: 3-phenylsulfanylpyridine
• InChI: InChI=1S/C11H9NS/c1-2-5-10(6-3-1)13-11-7-4-8-12-9-11/h1-9H
• InChI Key: ONBQLBVFTYYJJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CN=CC=C2
• Molecular Formula: C11H9NS
• DSSTOX Substance ID: DTXSID90876690
• Molecular Weight: 187.26 g/mol
• CAS No.: 28856-77-1

Description

3-Phenylsulfanylpyridine is a useful research compound. Its molecular formula is C11H9NS and its molecular weight is 187.26. The purity is usually 95%.
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Scientific Research Applications

Structural and Spectroscopic Studies

3-Phenylsulfanylpyridine and its analogues have been characterized using various spectroscopic methods, contributing to the understanding of molecular structures in coordination chemistry. These compounds form Au(III) chloride complexes, which have been studied for their catalytic properties in organic synthesis (Mruk et al., 2020).

Photochemical and Thermal Synthesis

Research on polypyridine ruthenium(II) complexes containing different monodentate ligands, including pyridine derivatives, has provided insights into their photochemical and thermal synthesis. These complexes show potential applications in catalysis and photochemistry (Bonnet et al., 2003).

Palladium-Catalyzed Arylation

This compound derivatives have been utilized in palladium-catalyzed β-selective C(sp3)-H arylation, demonstrating their importance in pharmaceutical research and organic synthesis (Millet & Baudoin, 2015).

Synthesis in Medicinal Chemistry

Phenyl 2-aminopyridine-3-sulfonates, derived from phenyl cyanomethanesulfonate and related to this compound, have been synthesized for pharmaceutical and medicinal applications (Fischer & Troschütz, 2003).

Luminescence in Material Science

The luminescence properties of terbium doped poly(acrylic acid) containing 1,10-phenanthroline and 2,2′-bipyridine ligands demonstrate the utility of pyridine derivatives in developing luminescent materials (Flores et al., 2006).

Development of Photophysical Compounds

Research on linking ReI and PtII chromophores with aminopyridines, including this compound, has led to the development of compounds exhibiting complex photophysical behavior, relevant in photophysics and material science (Kisel et al., 2017).

Synthesis as Pharmaceutical Precursors

3-Aminopyridine, related to this compound, has been modified and copolymerized for use in controlled release pharmaceutical formulations (Diaf et al., 2011).

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyridine derivatives, it may interact with biological targets in a similar manner . Pyridine derivatives are known to interact with various proteins and enzymes, altering their function and leading to changes in cellular processes .

Biochemical Pathways

Pyridine derivatives are known to interact with various biochemical pathways, including those involved in metabolism and signal transduction

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 3-Phenylsulfanylpyridine is currently unknown . Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity.